Cas no 262350-51-6 (Debenzoylgalloylpaeoniflorin)

Debenzoylgalloylpaeoniflorin structure
Debenzoylgalloylpaeoniflorin structure
Product Name:Debenzoylgalloylpaeoniflorin
CAS No:262350-51-6
MF:C23H28O14
MW:528.460028648376
CID:3164533
PubChem ID:101001427
Update Time:2025-10-14

Debenzoylgalloylpaeoniflorin Chemical and Physical Properties

Names and Identifiers

    • Debenzoylgalloylpaeoniflorin
    • 262350-51-6
    • AKOS040762990
    • [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(1R,2S,3R,5R,6R,8S)-6-hydroxy-2-(hydroxymethyl)-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-3-yl]oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate
    • Inchi: 1S/C23H28O14/c1-20-6-22(32)12-4-23(20,21(12,7-24)19(36-20)37-22)35-18-16(30)15(29)14(28)11(34-18)5-33-17(31)8-2-9(25)13(27)10(26)3-8/h2-3,11-12,14-16,18-19,24-30,32H,4-7H2,1H3/t11-,12-,14-,15+,16-,18+,19-,20+,21+,22-,23+/m1/s1
    • InChI Key: VUMDOEIOARUSRC-PUFBVGNSSA-N
    • SMILES: O1[C@H]2[C@]3(CO)[C@@H]4[C@](C[C@@]1(C)[C@]3(C4)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C3C=C(C(=C(C=3)O)O)O)=O)O1)O)O)O)(O)O2

Computed Properties

  • Exact Mass: 528.14790556g/mol
  • Monoisotopic Mass: 528.14790556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 938
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 225Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.9±0.1 g/cm3
  • Boiling Point: 853.1±65.0 °C at 760 mmHg
  • Flash Point: 293.4±27.8 °C
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

Debenzoylgalloylpaeoniflorin Security Information

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